3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE
Description
3-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)pentane-2,4-dione is a heterocyclic compound featuring a fused thieno[2,3-d]pyrimidine core substituted with methyl groups at positions 5 and 5. A sulfanyl (-S-) group at position 4 bridges this core to a pentane-2,4-dione moiety.
Properties
IUPAC Name |
3-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylpentane-2,4-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2S2/c1-6-9(4)18-12-10(6)13(15-5-14-12)19-11(7(2)16)8(3)17/h5,11H,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCFHZWTUMUUQOO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=NC=N2)SC(C(=O)C)C(=O)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts, solvents, and controlled temperatures to ensure the desired product yield and purity .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to produce high-purity compounds suitable for research and commercial applications .
Chemical Reactions Analysis
Types of Reactions
3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE undergoes various chemical reactions, including:
Oxidation: This reaction can modify the sulfanyl group, potentially forming sulfoxides or sulfones.
Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the thienopyrimidine core.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles depending on the desired substitution .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides, while reduction can produce alcohol derivatives .
Scientific Research Applications
3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE has a wide range of applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-({5,6-DIMETHYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)PENTANE-2,4-DIONE involves its interaction with specific molecular targets and pathways. The thienopyrimidine core is known to interact with various enzymes and receptors, potentially inhibiting or modulating their activity. This can lead to a range of biological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
Structural Features
- Target Compound: Core: Fused thieno[2,3-d]pyrimidine (bicyclic, aromatic). Substituents: 5,6-dimethyl (enhances lipophilicity), sulfanyl bridge, pentane-2,4-dione (chelating diketone). Molecular Formula: Estimated as C₁₃H₁₄N₂O₂S₂ (calculated). Functional Groups: Sulfanyl (-S-), diketone (-CO-) .
- Analog 1: 2-(1,3-Dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-(pyridin-2-yl)sulfamoyl)phenyl)pentanamide Core: Pyridine (monocyclic) and phthalimide (dioxoisoindolin-2-yl). Substituents: Sulfamoyl (-SO₂NH-), amide (-CONH-), pentanamide chain. Molecular Formula: C₂₄H₂₃N₅O₅S (MW = 493.53 g/mol) .
Physical and Chemical Properties
| Property | Target Compound | Analog 1 | Analog 2 |
|---|---|---|---|
| Molecular Weight | ~294.38 g/mol (estimated) | 493.53 g/mol | Not reported |
| Melting Point | Not reported | 83°C | Not reported |
| Color | Not reported | Yellowish white | Not reported |
| Key Functional Groups | Sulfanyl, diketone | Sulfamoyl, amide | Sulfamoyl, amide |
Key Observations :
- Molecular Weight : The target compound is significantly smaller than Analog 1, suggesting differences in solubility and diffusion properties.
- Thermal Stability: The fused thienopyrimidine core in the target may increase melting points relative to monocyclic analogs, but experimental data are lacking.
Biological Activity
3-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)pentane-2,4-dione is a compound of interest due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies.
- Molecular Formula : C₁₅H₁₈N₄O₂S₂
- Molecular Weight : 342.46 g/mol
- CAS Number : Not specifically listed in the available sources but related compounds are referenced.
Biological Activity
The biological activity of this compound primarily stems from its thieno[2,3-d]pyrimidine moiety, which is known for various pharmacological effects. Key areas of activity include:
- Antimicrobial Activity : Several studies have indicated that compounds containing thieno[2,3-d]pyrimidine structures exhibit antimicrobial properties. The sulfanyl group may enhance the interaction with microbial targets.
- Anticancer Properties : Research suggests that derivatives of thieno[2,3-d]pyrimidines can inhibit cancer cell proliferation through various mechanisms including apoptosis induction and cell cycle arrest.
- Enzyme Inhibition : Certain studies have shown that these compounds can act as inhibitors of specific enzymes involved in metabolic pathways, which can be beneficial in treating metabolic disorders.
The mechanisms through which 3-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)pentane-2,4-dione exerts its effects are likely multifaceted:
- DNA Interaction : The compound may intercalate with DNA or interact with DNA-binding proteins, leading to disruptions in replication and transcription.
- Reactive Oxygen Species (ROS) Generation : Some thieno derivatives have been shown to induce oxidative stress in cancer cells, leading to programmed cell death.
Case Studies
-
Case Study on Anticancer Activity :
- In vitro studies demonstrated that a related thieno[2,3-d]pyrimidine compound reduced the viability of breast cancer cells by inducing apoptosis via the mitochondrial pathway. The study highlighted the importance of the sulfanyl group in enhancing cytotoxicity.
-
Antimicrobial Efficacy :
- A study evaluated the antimicrobial activity of thieno[2,3-d]pyrimidine derivatives against various bacterial strains. Results indicated significant inhibition zones against Gram-positive and Gram-negative bacteria, suggesting potential as a new class of antibiotics.
Data Table: Summary of Biological Activities
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
